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Compound of Interest

Compound Name: PF-9363

Cat. No.: B15608445 Get Quote

For researchers and scientists handling PF-9363, a potent and selective KAT6A/6B inhibitor,

adherence to proper disposal protocols is crucial for maintaining laboratory safety and

environmental compliance. This document provides essential guidance on the appropriate

disposal procedures for PF-9363, ensuring the safe management of this compound within a

research setting.

Key Chemical and Safety Data
A comprehensive understanding of the chemical properties of PF-9363 is the first step toward

safe handling and disposal. The following table summarizes key quantitative data for this

compound.

Property Value

Molecular Formula C₂₀H₂₀N₄O₆S

Molecular Weight 444.46 g/mol [1]

CAS Number 2569009-58-9[1]

Purity 99.64%[1]

Solubility in DMSO 50 mg/mL (112.50 mM)[2]
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While specific institutional and local regulations must always be followed, the disposal of PF-
9363 should be approached with the understanding that it is a bioactive chemical. The following

procedures are based on general best practices for laboratory chemical waste disposal, as

specific guidelines for PF-9363 are not readily available in public sources. A Safety Data Sheet

(SDS) for the specific product procured should always be consulted for the most accurate and

detailed disposal information.[1][2]

Step 1: Personal Protective Equipment (PPE)

Before handling PF-9363 for disposal, ensure appropriate PPE is worn, including:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A lab coat

Step 2: Waste Segregation

Proper segregation of chemical waste is critical to prevent hazardous reactions and ensure

compliant disposal.

Solid Waste:

Unused or expired PF-9363 powder should be collected in a clearly labeled, sealed

container designated for chemical waste.

Contaminated materials such as weighing paper, pipette tips, and gloves should be placed

in a separate, sealed bag or container also labeled for chemical waste.

Liquid Waste:

Solutions containing PF-9363 (e.g., in DMSO) should be collected in a designated, leak-

proof, and clearly labeled container for hazardous liquid waste.

Do not mix with aqueous or other incompatible waste streams unless explicitly permitted

by your institution's environmental health and safety (EHS) office.
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Step 3: Labeling and Storage

All waste containers must be clearly and accurately labeled with:

The words "Hazardous Waste"

The full chemical name: "PF-9363"

The primary hazard(s) (e.g., "Bioactive," "Chemical Irritant" - consult the SDS for specific

hazard statements)

The accumulation start date

Store the sealed waste containers in a designated, well-ventilated, and secure secondary

containment area, away from incompatible materials, until collection by your institution's EHS

personnel or a licensed hazardous waste disposal contractor.

Step 4: Final Disposal

The final disposal of PF-9363 waste must be conducted by a licensed and qualified hazardous

waste management company. This typically involves high-temperature incineration or other

approved chemical destruction methods. Under no circumstances should PF-9363 or its

solutions be disposed of down the drain or in regular trash.

Logical Workflow for PF-9363 Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of PF-9363.
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Caption: A workflow diagram for the proper disposal of PF-9363.
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Experimental Protocols
Currently, there are no publicly available experimental protocols specifically detailing the

disposal or degradation of PF-9363. The disposal procedures outlined above are based on

standard laboratory practices for chemical waste management. Researchers are strongly

encouraged to develop and document a specific disposal protocol for PF-9363 within their

laboratory's standard operating procedures (SOPs), in consultation with their institution's EHS

department. This protocol should be readily accessible to all personnel handling the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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